2-(Carbamoylamino)-3-hydroxypropanoic acid

• IUPAC Name: 2-(carbamoylamino)-3-hydroxypropanoic acid
• InChI: InChI=1S/C4H8N2O4/c5-4(10)6-2(1-7)3(8)9/h2,7H,1H2,(H,8,9)(H3,5,6,10)
• InChI Key: UQLRMDQICPNIIJ-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(=O)O)NC(=O)N)O
• Molecular Formula: C4H8N2O4
• DSSTOX Substance ID: DTXSID401314042
• Molecular Weight: 148.12 g/mol
• CAS RN: 30406-21-4

Description

The compound “2-(Carbamoylamino)-3-hydroxypropanoic acid” is a type of carbamoyl amino acid. Carbamoyl amino acids are molecules that possess an amino group (-NH2) and a carboxylic group (-COOH) attached to the same tetrahedral carbon atom.

Synthesis Analysis

The synthesis of carbamoyl amino acids involves various biochemical processes. One such process involves the reaction of carbamoyl phosphate with ornithine to form citrulline, a key step in the urea cycle. Another study discusses the use of urea for the derivatization of amino acids, creating carbamoyl amino acids. Furthermore, carbamoylases, enzymes that hydrolyze the amide bond of the carbamoyl group in N-carbamoyl-amino acids, have been used in the kinetic resolution of amino acids, allowing the production of optically pure D- or L-amino acids.

Molecular Structure Analysis

The molecular structure of carbamoyl amino acids is characterized by the presence of an amino group (-NH2) and a carboxylic group (-COOH) attached to the same tetrahedral carbon atom. The side chain (R group) of amino acids determines their chemical and physical characteristics. Carbamoylases, which act on these compounds, share a common structural framework constituted by an α-β-β-α fold.

Chemical Reactions Analysis

Carbamoyl amino acids participate in various chemical reactions. For instance, in the urea cycle, carbamoyl phosphate reacts with ornithine to form citrulline. Carbamoylases hydrolyze the amide bond of the carbamoyl group in N-carbamoyl-amino acids, yielding the corresponding enantiomerically pure amino acid, ammonia, and CO2.

Physical And Chemical Properties Analysis

Amino acids, including carbamoyl amino acids, have various physical and chemical properties. They are non-volatile crystalline solids, which melt or decompose at fairly high temperatures. They possess high dielectric constants and high dipole moments, reflecting the discrete separation of positive and negative charges in their dipolar ionic forms.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as carbamoylcholine, are known to act as agonists of muscarinic and nicotinic receptors .

Mode of Action

Related compounds like carbamoylcholine are known to act as parasympathomimetics, interacting with muscarinic and nicotinic receptors . This interaction leads to various physiological responses, including miosis and decreased intraocular pressure via increased aqueous humour outflow .

Biochemical Pathways

Aspartate carbamoyltransferase, an enzyme involved in the pyrimidine biosynthetic pathway, catalyzes a reaction that produces a compound with a similar structure . This suggests that 2-(Carbamoylamino)-3-hydroxypropanoic acid might be involved in similar biochemical pathways.

Pharmacokinetics

The stability of related compounds, such as boronic esters, has been discussed in the context of suzuki–miyaura coupling .

Result of Action

Related compounds like carbamoylcholine have been shown to induce miosis and decrease intraocular pressure .

Action Environment

The stability of related compounds, such as boronic esters, has been discussed in various environments .

Future Directions

Future research directions could involve further exploration of the role of carbamoyl amino acids in cell metabolism. Additionally, the degree of carbamoylation has been identified as an important risk factor for mortality in patients undergoing dialysis or with accelerated atherogenesis. This suggests potential future directions in the medical field.